Cas no 1499337-44-8 (methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine)

• Product Name: methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine
• CAS No: 1499337-44-8
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 6163794
• PubChem ID: 82594198
• Update Time: 2025-10-31

methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine
• methyl[2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl]amine
• 1499337-44-8
• EN300-1850151

• Inchi： 1S/C6H12N4/c1-7-4-3-6-5-10(2)9-8-6/h5,7H,3-4H2,1-2H3
• InChI Key： RQUXWAWPDIUENF-UHFFFAOYSA-N
• SMILES： N(C)CCC1=CN(C)N=N1

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine

Research Brief on Methyl 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine (CAS: 1499337-44-8): Recent Advances and Applications

Methyl 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine (CAS: 1499337-44-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its triazole moiety and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its significance in contemporary research.

The synthesis of methyl 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine has been optimized in recent years, with particular emphasis on click chemistry approaches. The triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), serves as a robust scaffold for further functionalization. Researchers have reported improved yields and purity using novel catalytic systems, which are critical for scaling up production for preclinical studies. The compound's stability under physiological conditions has also been a focal point, with studies confirming its suitability for in vivo applications.

Pharmacologically, methyl 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine has demonstrated notable bioactivity in preliminary screenings. Its amine group allows for easy conjugation with other pharmacophores, making it a versatile intermediate in drug design. Recent publications have explored its role as a modulator of specific neurotransmitter systems, with potential implications for treating neurological disorders. Additionally, its triazole moiety has been linked to antimicrobial activity, opening avenues for combating resistant bacterial strains.

In drug discovery, this compound has been employed as a key intermediate in the synthesis of more complex molecules. For instance, it has been incorporated into peptidomimetics and small-molecule inhibitors targeting enzymes involved in cancer progression. The ability to fine-tune its physicochemical properties through minor structural modifications has made it a valuable tool for medicinal chemists. Computational studies have further supported these findings, predicting favorable binding affinities for various biological targets.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on addressing these gaps, with several collaborative efforts between academia and industry. The compound's potential for commercialization is also being explored, particularly in the context of personalized medicine and targeted therapies.

In conclusion, methyl 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine (CAS: 1499337-44-8) represents a promising candidate in the realm of chemical biology and drug development. Its unique structural features, coupled with its demonstrated bioactivity, position it as a molecule of interest for future research. Continued investigation into its applications and mechanisms will likely yield further breakthroughs, solidifying its role in advancing medicinal chemistry.